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Compound of Interest

Compound Name: 3-(Methylamino)butan-1-ol

Cat. No.: B1601715 Get Quote

Subject Matter Analysis Report
Topic: Application of 3-(Methylamino)butan-1-ol in proteomics research.

Analysis: Following a comprehensive search of scientific literature, chemical supplier

databases, and proteomics methodology resources, there is no documented evidence to

suggest that 3-(Methylamino)butan-1-ol is used as a reagent or has any established

application in the field of proteomics research.

Detailed Findings:

Chemical Identity and Primary Use: 3-(Methylamino)butan-1-ol (CAS No. 2704-55-4) is a

known chemical compound.[1][2] Available literature and supplier information primarily

describe its use as a building block or intermediate in organic synthesis, particularly for

creating more complex molecules, including potential pharmaceutical compounds.[3][4]

There is no mention of its direct use in analytical biochemistry or proteomics.

Lack of Proteomics Literature: Searches for this compound in conjunction with proteomics-

specific keywords (e.g., "mass spectrometry," "protein digestion," "sample preparation,"

"crosslinking," "labeling") yielded no relevant results. Established protocols and guides for

proteomics sample preparation from major scientific sources and suppliers do not list this

compound as a reagent.[5][6]
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No Analogous Compounds of Note: While other amino alcohols and reagents with amine

functionalities are used in proteomics (e.g., for derivatization or as buffer components), there

is no clear, analogous compound with a similar structure to 3-(Methylamino)butan-1-ol that

holds a prominent role.[7] The applications of related structures like 3-(Methylamino)propan-

1-ol are also primarily in chemical synthesis.[8][9]

Conclusion:

The premise of the user's request—to create a detailed application note and protocol for the

use of 3-(Methylamino)butan-1-ol in proteomics—is based on a factually incorrect

assumption. The compound does not have a recognized role in this field.

Recommendation:

It is not possible to generate the requested content while adhering to the core requirements of

Scientific Integrity & Logic (E-E-A-T). Creating a hypothetical application note would be

speculative, misleading, and lack the authoritative grounding and verifiable references

required. Doing so would constitute a fabrication of scientific protocol.

Therefore, this request cannot be fulfilled. It is recommended to inform the user that their topic

of interest has no basis in current scientific practice and to offer assistance on a different, valid

topic within proteomics research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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